Cas no 30683-38-6 (4,5,6,7-Tetrafluoroindole-3-carboxaldehyde)

• Product Name: 4,5,6,7-Tetrafluoroindole-3-carboxaldehyde
• CAS No: 30683-38-6
• MF: C₉H₃F₄NO
• MW: 217.119836091995
• MDL: MFCD00236718
• CID: 303881
• PubChem ID: 2776702
• Update Time: 2025-11-05

4,5,6,7-Tetrafluoroindole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,4,5,6,7-tetrafluoro-
• 4,5,6,7-Tetrafluoro-1H-indole-3-carbaldehyde
• 4,5,6,7-TETRAFLUOROINDOLE-3-CARBOXALDEHYDE
• 3-formyl-4,5,6,7-tetrafluoroindole
• 4,5,6,7-tetrafluoro-1h-indole-3-carboxaldehyde
• 4,5,6,7-tetrafluoro-indole-3-carbaldehyde
• AKOS015854301
• FS-5844
• MFCD00236718
• DTXSID10380229
• 1H-Indole-3-carboxaldehyde, 4,5,6,7-tetrafluoro-
• SCHEMBL671165
• FT-0617125
• A820481
• BHGCCJJOMNIVOA-UHFFFAOYSA-N
• Z1509156401
• METHYLD-2-(4-FLUOROPHENYL)GLYCINATE
• EN300-365521
• CS-0450781
• 30683-38-6
• 4,5,6,7-tetrafluoroindole-3-carboxaldehyde, AldrichCPR
• G30095
• DB-047835
• 4,5,6,7-Tetrafluoroindole-3-carboxaldehyde

• MDL： MFCD00236718
• Inchi： 1S/C9H3F4NO/c10-5-4-3(2-15)1-14-9(4)8(13)7(12)6(5)11/h1-2,14H
• InChI Key： BHGCCJJOMNIVOA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C2=C1C(C=O)=CN2)F)F)F

Computed Properties

• Exact Mass: 217.01500
• Monoisotopic Mass: 217.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.665
• Melting Point: 234-236°C
• Boiling Point: 340.6°Cat760mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.61
• PSA: 32.86000
• LogP: 2.53680

4,5,6,7-Tetrafluoroindole-3-carboxaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4,5,6,7-Tetrafluoroindole-3-carboxaldehyde

Market Research and Analysis Report on 4,5,6,7-Tetrafluoroindole-3-carboxaldehyde (CAS No. 30683-38-6)

The compound 4,5,6,7-tetrafluoroindole-3-carboxaldehyde (CAS No. 30683-38-6) has emerged as a significant molecule in the field of chemical biology and drug discovery. This fluorinated indole derivative has garnered attention due to its potential applications in therapeutic development, particularly in the areas of oncology and infectious diseases.

Recent studies have highlighted the unique pharmacological properties of 4,5,6,7-tetrafluoroindole-3-carboxaldehyde. Its fluorinated structure confers enhanced stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, this compound has demonstrated potent anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent.

Market demand for 4,5,6,7-tetrafluoroindole-3-carboxaldehyde is driven by its use in preclinical research and early-stage clinical trials. Major pharmaceutical companies and academic institutions are actively exploring its therapeutic potential. The global supply chain for this compound is currently limited to a few specialized chemical manufacturers who cater to the needs of research institutions and biotech firms.

The production process of 4,5,6,7-tetrafluoroindole-3-carboxaldehyde involves multi-step synthetic chemistry techniques. Key challenges include achieving high yields and maintaining product purity due to the complexity of the fluorination process. Innovations in synthetic methodology are expected to address these challenges and enhance scalability for commercial production.

In terms of market trends, there is a growing demand for customized synthesis services tailored to specific research requirements. This trend reflects the increasing need for flexibility in drug discovery pipelines. Furthermore, regulatory frameworks governing the use of fluorinated compounds are becoming more stringent, necessitating rigorous quality control measures during manufacturing.

In conclusion, 4,5,6,7-tetrafluoroindole-3-carboxaldehyde represents a valuable asset in the chemical biology toolbox with significant potential for therapeutic innovation. As research progresses and manufacturing capabilities improve, this compound is poised to play a critical role in advancing next-generation medicines.